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Compound of Interest

Compound Name: CP-465022 maleate

Cat. No.: B15616939

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a detailed protocol for the preparation, storage, and handling
of a stock solution of CP-465022 maleate using Dimethyl Sulfoxide (DMSO) as the solvent.
CP-465022 is a potent and selective non-competitive antagonist of the a-amino-3-hydroxy-5-
methyl-4-isoxazolepropionic acid (AMPA) receptor, making it a valuable tool for investigating
the role of AMPA receptors in various physiological and pathophysiological processes.[1][2]
Adherence to this protocol will ensure the accurate and reproducible preparation of this
compound for in vitro and in vivo studies.

Physicochemical and Biological Data

All relevant quantitative data for CP-465022 maleate is summarized in the table below. Note
that while some reported solubility and biological activity data may refer to the hydrochloride
salt, they are provided here as a close reference for the maleate salt.
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Property Value Source(s)
Compound Name CP-465022 maleate [1]
) ) Non-competitive AMPA

Mechanism of Action ) [3]
receptor antagonist

Molecular Formula C30H28CIFN4Os [1]

Molecular Weight 579.03 g/mol Calculated

CAS Number 199656-46-7 [1]
25 nM (against Kainate-

ICso0 induced response in rat [1112][3]
cortical neurons)

Recommended Solvent DMSO (Dimethyl Sulfoxide)

o > 100 mM (based on

Solubility in DMSO )
hydrochloride salt data)

Appearance Solid powder N/A

Storage (Solid)

Desiccate at Room

Temperature

Storage (Stock Solution)

-20°C

[1]

Experimental Protocol
Materials and Equipment

Analytical balance

CP-465022 maleate powder

Microcentrifuge tubes or amber glass vials

Pipettes and sterile, disposable tips

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)
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e \ortex mixer

o (Optional) Sonicator bath

Safety Precautions

e Always work in a well-ventilated area or under a chemical fume hood.

o Wear appropriate Personal Protective Equipment (PPE), including a lab coat, safety glasses,
and chemical-resistant gloves.[4][5][6][7]

o Consult the Safety Data Sheet (SDS) for CP-465022 maleate and DMSO before handling.[4]
[S1I61[71[8]

e DMSO is a potent solvent and can facilitate the absorption of substances through the skin;
handle with care.

Stock Solution Calculation

To prepare a stock solution of a desired concentration, use the following formula (Henderson-
Hasselbalch equation is not relevant here, the molarity calculation is direct):

Mass (mg) = Desired Concentration (mM) x Final Volume (mL) x Molecular Weight ( g/mol ) /
1000

Example Calculation for a 10 mM Stock Solution in 1 mL of DMSO:
e Mass (mg) =10 mM x 1 mL x 579.03 g/mol / 1000
e Mass (mg) =5.79 mg

Therefore, 5.79 mg of CP-465022 maleate is required to make 1 mL of a 10 mM stock solution.

Step-by-Step Reconstitution Procedure

o Equilibrate: Allow the vial of CP-465022 maleate powder to reach room temperature before
opening to prevent condensation of moisture.
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o Weigh: Carefully weigh the calculated amount of CP-465022 maleate powder using an
analytical balance and transfer it to a sterile microcentrifuge tube or vial.

e Add Solvent: Add the calculated volume of DMSO to the tube containing the compound.

» Dissolve: Tightly cap the vial and vortex thoroughly for 1-2 minutes until the powder is
completely dissolved. Gentle warming in a 37°C water bath or brief sonication can be used
to aid dissolution if necessary.

 Inspect: Visually inspect the solution to ensure there are no undissolved particulates. The
solution should be clear.

» Aliquot: (Recommended) To avoid repeated freeze-thaw cycles, aliquot the stock solution
into smaller, single-use volumes in sterile microcentrifuge tubes.

» Store: Store the stock solution aliquots at -20°C for long-term storage.[1]

Visualizations
Experimental Workflow

The following diagram illustrates the sequential steps for preparing the CP-465022 maleate
stock solution.
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Stock Solution Preparation Workflow
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Caption: Workflow for preparing CP-465022 maleate stock solution.
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Signaling Pathway

This diagram illustrates the mechanism of action of CP-465022 as a non-competitive
antagonist at the AMPA receptor.
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Caption: Non-competitive antagonism of the AMPA receptor by CP-465022.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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